N-(cyclopropylmethyl)-2-methylcyclopentan-1-amine
Description
N-(cyclopropylmethyl)-2-methylcyclopentan-1-amine, also known as CX717, is a novel compound that has gained significant attention in recent years due to its potential as a cognitive enhancer. CX717 is a member of the ampakine family of compounds, which are known to modulate the activity of the AMPA receptor, a type of ionotropic glutamate receptor that is involved in synaptic plasticity and learning and memory processes.
Scientific Research Applications
1. Ethylene Inhibition and Preservation
Research has explored the effects of ethylene inhibitors like 1-methylcyclopropene (1-MCP) on the ripening and preservation of fruits and vegetables. These studies investigate the potential for chemical compounds to delay ripening and extend the shelf life of produce by blocking ethylene perception, a key hormone in the ripening process. This application is significant for agricultural and food science, improving post-harvest handling and reducing waste (Watkins, 2006; Blankenship & Dole, 2003).
2. Controlled Release Technologies
The development of technologies for the stabilization and controlled release of active compounds like 1-MCP involves creating formulations that can effectively maintain the quality and safety of fresh produce. This research is pivotal in food science and technology, offering innovative solutions for food preservation and safety (Mo Chen et al., 2020).
3. Advanced Oxidation Processes
Studies on the degradation of nitrogen-containing compounds, including amines and dyes, through advanced oxidation processes (AOPs) highlight the potential for chemical methods to address environmental contamination. These processes are essential for the detoxification of hazardous substances in water and soil, reflecting the compound's relevance to environmental chemistry and engineering (Akash P. Bhat & P. Gogate, 2021).
4. Synthetic Chemistry Applications
Research into the synthesis and reactivity of nitrogen heterocycles in pharmaceuticals underscores the importance of compounds like N-(cyclopropylmethyl)-2-methylcyclopentan-1-amine in drug development. These studies provide insights into the structural diversity and functional applications of nitrogen-containing heterocycles, which are crucial for medicinal chemistry and pharmacology (Edon Vitaku et al., 2014).
Properties
IUPAC Name |
N-(cyclopropylmethyl)-2-methylcyclopentan-1-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N/c1-8-3-2-4-10(8)11-7-9-5-6-9/h8-11H,2-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSFXNXCGBHWPFR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC1NCC2CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-{8-oxatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaen-5-yl}propanamide](/img/structure/B2643435.png)
![(1R,6R,7R)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride](/img/structure/B2643436.png)
![2-((8-fluoro-5H-pyrimido[5,4-b]indol-4-yl)thio)-1-(4-(2-fluorophenyl)piperazin-1-yl)ethanone](/img/structure/B2643437.png)
![(2Z)-2-[(3,4-dimethoxyphenyl)sulfonylhydrazinylidene]-N-(4-methylphenyl)chromene-3-carboxamide](/img/structure/B2643439.png)
![N-(4-(pyridin-3-yl)thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide](/img/structure/B2643447.png)
![3-chloro-N-{2-hydroxy-2-[4-(1H-pyrazol-1-yl)phenyl]ethyl}-2-methylbenzene-1-sulfonamide](/img/structure/B2643453.png)
![N-[2-(3,4-dimethoxybenzoyl)-3-methyl-1-benzofuran-6-yl]acetamide](/img/structure/B2643455.png)
